In this work, a binary WO3/WS2 nanocomposite is synthesized by a single-step sulfurization of WO3 through chemical vapor deposition (CVD) process. Then the synthesized composite was blended with MWCNTs to produce a WO3/WS2/MWCNTs ternary composite for a high-performance supercapacitor. X-ray diffraction, Raman, and X-ray photoelectron spectroscopy were used to investigate comprehensively structural characteristics and chemical bonding of the synthesized nanocomposite. FESEM reveals that agglomeration of 1D MWCNTs, and 2D WS2 nanosheets with WO3 nanoparticles enhance the surface area as well as conductivity of electrode material which in turn leads to superior electrochemical properties of the ternary nanocomposite. The electrochemical measurements suggest that the WO3/WS2/MWCNTs composite is the best-optimized electrode with a specific capacitance of 517 C/g. By employing the optimized electrode as positive and activated carbon (AC) treated as a negative electrode an asymmetric supercapattery (ASC) device was assembled. The ASC device displays a high energy density of 86 Wh/kg and power density of 11828 W/kg with only 5% degradation in initial capacitance after 5000 continuous cycles. In conclusion, composting is a promising approach to boost the overall performance of supercapacitors.

Doping engineering has a crucial role in improving the electrocatalytic oxygen evolution reaction (OER) and oxygen reduction reaction (ORR). However, research on heteroatom doped electrocatalysts as high-performance rechargeable zinc-air batteries application still maintain a significant challenge. Herein, nitrogen-doped Co3O4 on nitrogen-doping carbon nanosheets (referred to as N-Co3O4/N-CNs) were constructed by utilizing a facile N-doped strategy. The N-Co3O4/N-CNs catalysts exhibited outstanding OER/ORR activity such as low overpotential (354 mV@10 mA cm−2) and large half-wave potential (0.79 V), as well as good stability in alkaline solutions. Furthermore, excellent catalytic performances were mainly ascribed to N-doping engineering, which optimized electronic structure of Co species, promoted intrinsic catalytic activities, accelerated charge transfer and exposed more active sites for oxygen electrocatalytic process. More interestingly, when assembled as an air cathode for Zn-air batteries application, N-Co3O4/N-CNs delivered an outstanding power density of 126.7 mW cm−2, a high specific capacity of 754.0 mA h g−1 and outstanding cycling stability, surpassing that of commercial Pt/C-RuO2 and most of Co3O4-based Zn-air batteries. This research provides a promising approach for designing highly-efficient Co3O4-based electrocatalysts for Zn-air batteries application.

An innovative multistage heat treatment, that combines Bainitization and Quenching & Partitioning processes (BQ&P) can be applied to obtain multiphase microstructure in the carburized surface layer comprising nanobainite, ultra-fine martensite and retained austenite. In this study, a carburized medium-carbon Cr-Si-Mn alloyed steel was treated by BQ&P treatments with 20%, 40% and 100% of advancement of bainitic transformation in the top surface to investigate the effect of isothermal holding time on microstructure evolution and properties.Extending the bainitization time leads to an increase in the bainitic ferrite content in the microstructure and more significant fragmentation of the residual austenite blocks. It was shown that multiphase microstructure consisting of nanobainite, ultra-fine martensite and retained austenite results in the higher hardness and wear resistance of the case as compared to the fully bainitic microstructure. The enhanced properties results from the strengthening effect of additional martensite fraction and higher amount of stabilized austenite prone to transformation under friction (transformation induced plasticity, TRIP effect). Furthermore, adjusted parameters of the process lead to favorable mechanical properties in a medium-carbon core (YS ~ 1430 MPa, UTS ~ 1820 MPa, KV ~ 20 Jcm−2). The ability to tailor mechanical and service properties of steel by controlling the fraction of particular phases along with a significant reduction of heat treatment time might designate the BQ&P process to industrial application, e.g. carburized gear wheels.

High entropy shape memory alloys (HESMAs) of (Ti40−xHf10Zrx)50(NiCu)50 (x = 0, 1, 5, 10, at%) were prepared by vacuum arc melting, solution treatment (800 °C for 30 min), and aging treatment (300 °C for 120 min for the solution-treated sample and 400 °C for 120 min for the 300 °C aged sample). The effects of Zr content and aging on the microstructure, mechanical performance, and superelasticity properties of HESMAs were investigated. The results show that uniform nanoscale phases are precipitated on the B2 austenite matrix of (TiHfZr)50(NiCu)50 HESMAs after solid solution treatment and aging treatment. Compared with the ternary TiNiCu and quaternary Zr0 alloys, the yield strength and critical strength of the stress-induced martensite transformation of the HESMAs improve significantly with increasing Zr content, and the nanoprecipitates further improve their mechanical performance. Due to the enhanced solid solution strengthening effect caused by the increase in Zr content and the dispersion strengthening effect of the nanoprecipitates, the (TiHfZr)50(NiCu)50 HESMAs show an excellent combination of high strength and large recoverable strain, which endows them with excellent output work. Among them, the Zr5 HESMAs have the best superelasticity properties, and their maximum recoverable strain and superelasticity strain are 8.8–9.7 % and 4.9–5.4 % in ten load cycles with a prestrain of 2–15 %, while the corresponding values of ternary TiNiCu alloys are only 2.6–4.7 % and 1.0–2.1 %, respectively. The output work of Zr5 HESMAs is 163.7–188.5 J/cm3, which is approximately 5–8 times larger than that of ternary TiNiCu alloys.

Aqueous zinc-ion hybrid supercapacitors (AZIHSs) are extensively studied as a new kind of electrochemical energy storage devices that combine advantages of capacitors and batteries. It is highly desirable to develop AZIHSs with flexibility and miniaturization with the fast development of portable and wearable electronic devices. Herein, flexible aqueous zinc-ion hybrid microsupercapacitors (FAZIHMs) based on Ti3C2Tx anode and MnO2 cathode are constructed, which can successfully operate under 2.0 V voltage window and deliver a high area capacitance up to 252.8 mF/cm2 at 1 mV/s. The Ti3C2Tx//MnO2 FAZIHMs still maintain above 70.8 % capacitance retention with 94.5 % coulombic efficiency after 5000 successive cycles at 11.5 mA/cm2. Furthermore, favorable electrochemical performances are achieved under a series of mechanical bending levels with bending angles ranging from 0° to 90° for the Ti3C2Tx//MnO2 FAZIHMs. A LED and an electronic thermometer can be switched on simultaneously by the two above Ti3C2Tx//MnO2 FAZIHMs in series connection after being fully charged. This study of the FAZIHMs built upon Ti3C2Tx anode and MnO2 cathode with a high area capacitance and a wide operating voltage window aims at opening up a new way to exploit next-generation flexible and miniature electrochemical energy storage devices.

Fracture of the high-capacity electrode materials during electrochemical cycling is still an overwhelming limitation restricting the further development of lithium-ion batteries. Here, we investigate the chemo-mechanical dynamic fracture phenomenon in the large-deformed ductile electrode materials by using the thermodynamically consistent phase-field method and provide a fundamental insight for the complicated chemo-mechanical coupling process with considering the competition mechanisms of several governing factors. In the present work, we are able to evaluate the inertia driven intricate dynamic fracture phenomena such as crack branching and complete breakage with a series of governing mechanisms including different electrode size, applied current density and yield stress for viscoplastic flow. The results have shown that the crack propagation velocity controlled by multiple factors above will finally determine whether the phenomenon of crack propagation or branching occurs at the rapid crack propagation stage. Furthermore, a safety limit for fracture and the specific failure modes have also been demarcated under certain circumstances, which provide a further understanding for the underlying electrochemical performance and mechanical stability of the high-capacity ductile electrodes, and may be instructive for the next-generation design and evaluation of lithium-ion batteries.

Solar-powered interfacial water evaporation technology coupled with photocatalytic function is considered as a promising solution to achieve the dye wastewater purification and solve the problem of organic pollution’s enrichment on traditional solar absorbers. In this study, a two-dimensional (2D) MoS2/ZnIn2S4 composite was designed by a two-step hydrothermal method, and served as a solar absorber with a water evaporation rate of 1.54 kgꞏm−2ꞏh−1. The deposition of ZnIn2S4 on MoS2 endowed the composite with 98.7% of photodegradation efficiency for dye wastewater via the construction of type Ⅰ heterojunction and avoided the problem of secondary pollution of dye wastewater. This study successfully integrated photocatalysis into the cutting-edge solar-driven interfacial evaporation system, accomplishing the expansion of multifunctional solar absorber and extending the application for the treatment of dye wastewater with zero wastewater discharge.

La2-xPrxCoMnO6 (x = 0.5, 1.0, 1.5 and 2.0) double perovskites were prepared via sol gel method. X-ray diffraction peak profile inveterate the nonexistence of impurity phases in the prepared system. Rietveld refinement suggested that ordered monoclinic (P21/n) phase exist along with disordered orthorhombic (Pbnm) and rhombohedral (R3c) structural phases. A decrease in unit cell volume and lattice parameters is observed with increase in Pr content which is in agreement with the difference in ionic radii of La and Pr ions. Morphological and compositional study using FESEM with EDX suggested that grain size lies in micrometer range and signifies the purity of developed samples. Dielectric constant as well as tangent loss exhibit dispersive behavior at lower frequencies and higher temperatures. The strong effect of bond angle, anti-site disorder and grain size is observed on dielectric properties. Due to large bond angle and large antisite disorder, LPCMO2 exhibited largest value of dielectric constant among all developed compositions. Cole-Cole plots proposed a non-Debye type relaxation and indicated NTCR (negative temperature coefficient of resistance) behaviour for the synthesized compositions. Ac conductivity showed increasing tendency with rise in both frequency as well as temperature. Increase in dc conductivity with temperature proposed semiconducting behavior of prepared samples that can be explained on the basis of Thermal activation (TA) and Variable range hopping (VRH) models. The saturation magnetization (Ms) showed a strong correlation with bond angle, tilting of CoO6/MnO6 octahedra and grain size i.e. LPCMO2 is having largest Ms whereas lowest Ms is exhibited by LPCMO3 which may be due to variation in exchange interaction which strictly depends on bond angle and tilting of MO6 octahedra. Enhanced magnetic properties make these materials useful for spintronic devices and magnetic storage. Dielectric and magnetic properties of the prepared samples depend strongly on ˂Co-O-Mn˃ bond angle and have same variation tendency with Pr substitution which indicates coupling between these properties.Data Availability StatementAuthors state that data supporting the results of our work are present within this research paper. The raw data collected during experiments is obtainable from corresponding author, if required, on reasonable request.

Nanocomposites based on nickel sulfate hexahydrate α-NiSO4·6H2O (NSH) with titanium (IV) oxide introduced in the form of nanoparticles (Hombifine N: anatase; Degussa P25: 85% anatase + 15% rutile; η-phase: 86% η - phase + 14% anatase, NSH:Ti(1)) or sols (NSH:Ti(2)) are synthesized for the first time. X-ray diffraction study reveals a single-phase nature of samples, the full occupancy of all crystallographic sites in the NSH:Ti(1) structures, and the presence of Ti4+ ions in interstitial sites near the vacant Ni site in the NSH:Ti(2) structures. A crystallization of the nanosized η-phase of the composition TiO2-x × mH2O directly in the NSH:Ti(1) crystalline matrix with the formation of TiO2 with the rutile structure, facilitated by the structural-geometric correspondence of 2D projections of NSH and rutile, is observed for the first time. The presence of TiO2 in the interblock space of NSH:Ti(1) crystals affects the unit cell parameters due to the induced stresses, which is practically not described in the literature. The intensity of SHG signals of NSH:Ti varies depending on both the prehistory of TiO2 samples and the crystal state, single-crystal or powdered, of the object under study: the highest values were observed for the NSH:Ti(2) powder with the lowest content of titanium ions. The UV-VIS study reveals similar absorption and transmission bands, but with little difference in band width and intensity, for NSH, NSH:Ti(1) and NSH:Ti(2), which can be perspective for UV filters operating in the solar-blind range.

Hot compression is an efficient and widely accepted route for optimizing the microstructural characteristics of metallic materials; thus, understanding hot deformation response is essential for producing the upgraded material. The present research investigated the hot working behaviour of ultrasonically fabricated in-situ 2 wt%ZrB2/AA7068 composite to obtain a dendrite-free microstructure after single-step compression. Compression response is studied in the broad thermomechanical range of T=250-450°C and ε̇=0.001-1 s-1. The true stress-true strain of the deformed specimens increases with an increase in the deformation rate and a decrease in temperature. The constitutive equation was established, which precisely predicted the flow behaviour of the material. A 3-dimensional workability map was plotted to study the workability with increasing strain. The workability map has displayed the highest power dissipation efficiency of 39% in the domain of 433-450°C, 0.04-0.01 s-1. Hot forging simulation through DEFORM-3D indicated a higher effective strain in the centre of the deformed specimens. EBSD IPF and GOS micrograph illustrated strained microstructure at lower temperatures ≤375°C, ≤0.1 s-1, whereas fair recrystallization was observed at ˃375°C, 0.001≤ ε̇≤ 0.01 s-1. The dynamic softening indicated the occurrence of DRV and CDRX. Additionally, the occurrence of PSN was also observed in the deformed microstructure. After hot working, the best-working region for a dendritic-free microstructure is recognized in 380-450°C, 0.001-0.5 s-1. Microstructural evolution and workability map were in line with each other.